Cas no 1270545-87-3 (2,2,2-Trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine)

• Product Name: 2,2,2-Trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine
• CAS No: 1270545-87-3
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• CID: 6578209
• PubChem ID: 77128279
• Update Time: 2025-05-20

2,2,2-Trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine
• 1270545-87-3
• EN300-1928400
• AKOS032965223
• 2,2,2-Trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine

• Inchi： 1S/C9H9F4NO/c1-15-7-5(3-2-4-6(7)10)8(14)9(11,12)13/h2-4,8H,14H2,1H3
• InChI Key： IMPYAEPWFVZYSG-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1OC)F)N)(F)F

Computed Properties

• Exact Mass: 223.06202656g/mol
• Monoisotopic Mass: 223.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2,2-Trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine

Introduction to 2,2,2-Trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine (CAS No. 1270545-87-3)

The compound 2,2,2-Trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine (CAS No. 1270545-87-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a trifluoroethylamine group with a fluorinated methoxy-substituted phenyl ring. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of multiple fluorine atoms in the structure of 2,2,2-Trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine enhances its lipophilicity and stability, which are crucial for designing bioactive molecules. Researchers have explored its potential as a building block for synthesizing novel pharmaceutical agents targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

The synthesis of CAS No. 1270545-87-3 involves advanced organic chemistry techniques, such as nucleophilic substitution and coupling reactions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the phenyl ring with the desired substituents. These methods ensure high yields and excellent purity, which are essential for downstream applications in medicinal chemistry.

In terms of applications, 2,2,2-Trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine has shown promise as an intermediate in the synthesis of complex molecules with intricate architectures. Its ability to participate in multiple reaction pathways makes it a versatile tool for chemists. For instance, it can undergo alkylation, acylation, or reductive amination to generate derivatives with enhanced biological activity.

Recent advancements in computational chemistry have also contributed to understanding the properties of this compound. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns. These studies have revealed that the trifluoromethyl group plays a critical role in modulating the electronic environment of the molecule, influencing its interactions with biological targets.

The integration of experimental and computational approaches has paved the way for optimizing the synthesis and application of CAS No. 1270545-87-3. Researchers are now focusing on exploring its role in designing selective inhibitors for key enzymes involved in disease pathways. This compound's unique combination of fluorine atoms and aromatic substituents makes it an ideal candidate for such applications.

In conclusion, 2,2,2-Trifluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-amine (CAS No. 1270545-87-) represents a significant advancement in the field of organic chemistry. Its versatile structure and promising properties position it as a valuable asset in drug discovery and materials science. As research continues to unfold, this compound is expected to contribute even more to the development of innovative solutions across various industries.